3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11BrN4OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11BrN4OS/c1-22-13-4-2-3-11(9-13)15-20-21-14(18-19-16(21)23-15)10-5-7-12(17)8-6-10/h2-9H,1H3
• InChI Key: UWLQRCMPBAXYLJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br

Description

3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a heterocyclic compound that has been widely studied for its potential use as a therapeutic agent. BPTT belongs to the class of triazolo-thiadiazoles, which have been shown to exhibit a range of pharmacological activities, including anticancer, antiviral, and antibacterial effects. In

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies suggest that it may act by inhibiting the activity of enzymes involved in cancer cell proliferation and viral replication. 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer, antiviral, and antibacterial effects, 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have antioxidant and anti-inflammatory activity. 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the growth of blood vessels, which is important for the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is that it exhibits potent anticancer activity against a range of cancer cell lines. However, one of the limitations of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is that it has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to investigate the potential use of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent for other diseases, such as viral infections and bacterial infections. Another area of research is to develop novel formulations of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole that improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzaldehyde with 3-methoxyphenylhydrazine in the presence of sulfuric acid, followed by the addition of thiourea and sodium hydroxide. The resulting product is then subjected to cyclization with triethylorthoformate and acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of extensive research due to its potential use as a therapeutic agent. Studies have shown that 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have antiviral activity against the hepatitis C virus and antibacterial activity against Staphylococcus aureus.